Cas no 1779446-78-4 (methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate)

• Product Name: methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate
• CAS No: 1779446-78-4
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• MDL: MFCD28650295
• CID: 5246028
• PubChem ID: 84075493
• Update Time: 2026-03-08

methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Proline, 3-(trifluoromethyl)-, methyl ester
• methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate

• MDL： MFCD28650295
• Inchi： 1S/C7H10F3NO2/c1-13-6(12)5-4(2-3-11-5)7(8,9)10/h4-5,11H,2-3H2,1H3/t4?,5-/m0/s1
• InChI Key： OFICJXJNWQDYSM-AKGZTFGVSA-N
• SMILES： C(OC)(=O)[C@@H]1C(C(F)(F)F)CCN1

Additional information on methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate

Methyl 3-(Trifluoromethyl)pyrrolidine-2-carboxylate: A Comprehensive Overview

Methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS No. 1779446-78-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, including as an intermediate in the synthesis of bioactive molecules and as a building block in the development of novel therapeutic agents.

The chemical structure of methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate features a pyrrolidine ring with a trifluoromethyl group and a carboxylate ester moiety. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for a wide range of synthetic transformations. The trifluoromethyl group, in particular, is known for its electron-withdrawing effect, which can influence the reactivity and stability of the compound.

Recent studies have highlighted the importance of methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate in the synthesis of complex organic molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated the utility of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the trifluoromethyl group to enhance the lipophilicity and metabolic stability of the final products, which are crucial factors in drug design.

In addition to its role as a synthetic intermediate, methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate has shown promise in the development of pharmaceuticals targeting specific biological pathways. A notable example is its use in the synthesis of inhibitors for protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The ability to modulate kinase activity through small molecule inhibitors is a key strategy in modern drug discovery, and compounds like methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate play a crucial role in this process.

The synthetic accessibility of methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate has also been extensively studied. Various methods have been reported for its preparation, including catalytic hydrogenation and nucleophilic substitution reactions. These synthetic routes offer flexibility in terms of scalability and cost-effectiveness, making it feasible to produce this compound on both laboratory and industrial scales.

In terms of physical properties, methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate is typically obtained as a colorless liquid or solid, depending on the specific conditions used during synthesis. It exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). These properties facilitate its use in various chemical reactions and purification processes.

The safety profile of methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate is another important consideration for its practical application. While it is generally considered safe when handled under appropriate conditions, standard laboratory safety protocols should be followed to minimize any potential risks. This includes wearing personal protective equipment (PPE), ensuring proper ventilation, and disposing of waste materials according to local regulations.

In conclusion, methyl 3-(trifluoromethyl)pyrrolidine-2-carboxylate (CAS No. 1779446-78-4) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an ideal candidate for various synthetic transformations and drug development efforts. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.